
In-Depth Technical Guide: The Crystal Structure
of 2,4-Dimethoxybenzoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,4-Dimethoxybenzoic acid

CAS No.: 91-52-1

Cat. No.: B146711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of 2,4-
Dimethoxybenzoic acid, a compound of interest in various scientific fields, including materials

science and biological research. This document details the crystallographic data, experimental

protocols for its determination, and a logical workflow of the structural analysis process.

Core Crystallographic Data
The crystal structure of 2,4-Dimethoxybenzoic acid has been determined by single-crystal X-

ray diffraction. The crystallographic data is summarized in the table below, based on the

deposition to the Cambridge Crystallographic Data Centre (CCDC) with the deposition number

237939.
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Parameter Value

Empirical Formula C₉H₁₀O₄

Formula Weight 182.17

CCDC Deposition No. 237939

Crystal System Monoclinic

Space Group P2₁/n

Unit Cell Dimensions a = 7.002(2) Åb = 14.945(9) Åc = 7.719(4) Å

α = 90°β = 115.44(3)°γ = 90°

Cell Volume 729.4(6) Å³

Z 4

Calculated Density 1.658 Mg/m³

Temperature 100(2) K

Radiation Wavelength 0.71073 Å (Mo Kα)

Final R-factor (I > 2σ(I)) R1 = 0.046

Experimental Protocols
The determination of the crystal structure of 2,4-Dimethoxybenzoic acid involves several key

stages, from sample preparation to data analysis. The following protocols are based on the

information inferred from the crystallographic data and standard laboratory practices for small

organic molecules.

Synthesis and Crystallization
2,4-Dimethoxybenzoic acid is a commercially available compound. For the purpose of single-

crystal X-ray diffraction, a high-purity sample is required. Recrystallization is a common method

to obtain single crystals of suitable quality.

Representative Recrystallization Protocol:
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Solvent Selection: A suitable solvent or solvent system is chosen in which 2,4-
Dimethoxybenzoic acid has moderate solubility. For many benzoic acid derivatives,

solvents such as ethanol, methanol, acetone, or mixtures with water are effective.

Dissolution: The compound is dissolved in a minimal amount of the chosen hot solvent to

create a saturated or near-saturated solution.

Slow Cooling: The hot solution is allowed to cool down to room temperature slowly and

undisturbed. This slow cooling process reduces the rate of nucleation and promotes the

growth of larger, well-ordered crystals.

Crystal Harvesting: Once crystals of a suitable size (typically > 0.1 mm in all dimensions)

have formed, they are carefully harvested from the mother liquor.

Drying: The harvested crystals are gently dried to remove any residual solvent before

mounting for X-ray diffraction.

X-ray Data Collection and Structure Refinement
The following is a generalized protocol for single-crystal X-ray diffraction data collection and

structure refinement.

Crystal Mounting: A single crystal of 2,4-Dimethoxybenzoic acid is carefully selected under

a microscope and mounted on a goniometer head, typically using a cryoprotectant oil and

flash-cooled in a stream of cold nitrogen gas to the data collection temperature (in this case,

100 K).

Data Collection: The mounted crystal is placed on a diffractometer equipped with a suitable

X-ray source (e.g., Mo Kα radiation) and a detector. A series of diffraction images are

collected as the crystal is rotated through a range of angles.

Data Processing: The collected diffraction data are processed to determine the unit cell

parameters, space group, and the intensities of the individual reflections. This step involves

integration of the diffraction spots and correction for various experimental factors (e.g.,

Lorentz and polarization effects, absorption).
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Structure Solution: The crystal structure is solved using direct methods or Patterson methods

to obtain an initial model of the atomic positions.

Structure Refinement: The initial structural model is refined against the experimental

diffraction data using full-matrix least-squares methods. This iterative process adjusts the

atomic coordinates, and thermal parameters to minimize the difference between the

observed and calculated structure factors. Hydrogen atoms are typically located from the

difference Fourier map and refined isotropically.

Validation: The final refined crystal structure is validated using tools like CHECKCIF to

ensure its geometric and crystallographic reasonability.

Logical Workflow
The process of determining the crystal structure of a small molecule like 2,4-
Dimethoxybenzoic acid follows a well-defined logical workflow, from sample preparation to

the final structural analysis.
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Caption: Workflow for Single-Crystal X-ray Structure Determination.
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To cite this document: BenchChem. [In-Depth Technical Guide: The Crystal Structure of 2,4-
Dimethoxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146711/docs#in-depth-technical-guide-the-crystal-
structure-of-2-4-dimethoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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